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Compound of Interest

Compound Name: 2-Aminobenzyl alcohol

Cat. No.: B189453

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemicals such as 2-Aminobenzyl alcohol. This
document provides immediate, essential safety protocols and logistical information, including
detailed operational and disposal plans, to foster a secure research environment.

Chemical Profile and Hazards

2-Aminobenzyl alcohol (CAS No: 5344-90-1), also known as (2-aminophenyl)methanol, is a
solid compound.[1] It is classified as harmful if swallowed, causes skin irritation, and can lead
to serious eye irritation.[2][3][4] Additionally, it may cause respiratory irritation.[2][3][4]

Quantitative Safety Data

While specific Permissible Exposure Limits (PELS) for 2-Aminobenzyl alcohol are not readily
available, the following table summarizes key quantitative safety and physical property data.
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Property Value Reference
Molecular Formula C7H9sNO [5]
Molecular Weight 123.15 g/mol [1]
Appearance White to light brown crystalline (Al[6]
powder

Melting Point 81-83 °C [7]

Boiling Point 162 °C @ 15 mmHg [7]
Solubility Very soluble in water [7]

Acute Toxicity (Intravenous,

180 mg/k 718
Mouse, LD50) 9ea L71EE]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical to mitigate the risks
associated with handling 2-Aminobenzyl alcohol. The following PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[9]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, are required. Inspect
gloves for any signs of degradation before use.[10]

o Protective Clothing: A lab coat or chemical-resistant apron should be worn to prevent skin
contact.[11]

o Respiratory Protection: If working in a poorly ventilated area or if dust is generated, a
NIOSH-approved N95 dust mask or a respirator with an appropriate cartridge is necessary.
[10][12]
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Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential for minimizing exposure and preventing
accidents.

Engineering Controls

e Ventilation: Always handle 2-Aminobenzyl alcohol in a well-ventilated area, preferably
within a chemical fume hood.[11][13]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.[13]

Step-by-Step Handling Procedure (Based on a typical
laboratory synthesis)

The following protocol outlines the safe handling of 2-Aminobenzyl alcohol during a common
laboratory procedure, the synthesis of quinolines.

e Preparation and Weighing:
o Before handling, ensure all required PPE is correctly worn.

o Weigh the required amount of 2-Aminobenzyl alcohol in a chemical fume hood to avoid
inhalation of any dust particles.

o Use a spatula for transferring the solid and minimize the creation of dust.
e Reaction Setup:
o Assemble the reaction glassware within the fume hood.

o Add the solvent and other reactants to the reaction vessel before introducing 2-
Aminobenzyl alcohol.

o Slowly add the weighed 2-Aminobenzyl alcohol to the reaction mixture.

e During the Reaction:
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o Keep the reaction vessel closed to prevent the release of any vapors.

o Continuously monitor the reaction for any unexpected changes.

o Work-up and Purification:

o After the reaction is complete, cool the mixture to room temperature before opening the
vessel.

o Perform all extraction, washing, and purification steps within the fume hood.

o Sample Handling and Storage:

o Place the final product in a clearly labeled, sealed container.

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[3][13]
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Experimental Workflow: Safe Handling of 2-Aminobenzyl Alcohol
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Caption: This diagram outlines the key steps for the safe handling of 2-Aminobenzyl alcohol
in a laboratory setting.

Disposal Plan

Proper disposal of 2-Aminobenzyl alcohol and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

¢ \Waste Collection:

o Collect all waste containing 2-Aminobenzyl alcohol, including unused product and
contaminated consumables (e.qg., gloves, paper towels), in a designated and clearly
labeled hazardous waste container.

e Disposal Procedure:

o Dispose of the hazardous waste through an approved waste disposal plant.[2][9][3] Follow
all local, state, and federal regulations for chemical waste disposal.

o Do not dispose of 2-Aminobenzyl alcohol down the drain or in the regular trash.[11]
o Decontamination:

o Thoroughly decontaminate all glassware and equipment that has come into contact with 2-
Aminobenzyl alcohol using an appropriate solvent. Collect the rinse solvent as
hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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